1-(2,4-Dimethylphenyl)-4-tosylpiperazine

Specification

• CAS No.: 886136-71-6
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5g/mol
• IUPAC Name: 1-(2,4-dimethylphenyl)-4-(4-methylphenyl)sulfonylpiperazine
• Standard InChI: InChI=1S/C19H24N2O2S/c1-15-4-7-18(8-5-15)24(22,23)21-12-10-20(11-13-21)19-9-6-16(2)14-17(19)3/h4-9,14H,10-13H2,1-3H3
• Standard InChI Key: KVRLASBPDLNERN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=C(C=C(C=C3)C)C
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=C(C=C(C=C3)C)C

Introduction

Structural Characteristics

1-(2,4-Dimethylphenyl)-4-tosylpiperazine features a piperazine ring with a 2,4-dimethylphenyl group attached to one nitrogen and a tosyl group attached to the other. The tosyl group, a common protecting group in organic synthesis, suggests that this compound might be used as an intermediate in the synthesis of more complex molecules.

Group	Description
2,4-Dimethylphenyl	An aromatic ring with two methyl groups at positions 2 and 4.
Tosyl	A sulfonyl group derived from toluene, often used as a protecting group.
Piperazine	A six-membered ring containing two nitrogen atoms.

Potential Applications

While specific applications of 1-(2,4-Dimethylphenyl)-4-tosylpiperazine are not well-documented, related piperazine compounds have shown promise in various therapeutic areas:

• Antipsychotics: Piperazine derivatives are known to interact with dopamine and serotonin receptors, making them candidates for treating psychiatric disorders like schizophrenia.

• Tyrosinase Inhibition: Some piperazine-based compounds have been explored for their ability to inhibit tyrosinase, an enzyme involved in melanin synthesis, which could be useful in treating hyperpigmentation disorders.

• Pharmaceutical Intermediates: The presence of a tosyl group suggests its potential use as an intermediate in synthesizing more complex pharmaceutical compounds.